Cas no 16391-62-1 (7,12-Diphenylbenzo[k]fluoranthene)

• Product Name: 7,12-Diphenylbenzo[k]fluoranthene
• CAS No: 16391-62-1
• MF: C₃₂H₂₀
• MW: 404.501208305359
• CID: 3033697
• PubChem ID: 11784459
• Update Time: 2025-05-20

7,12-Diphenylbenzo[k]fluoranthene Chemical and Physical Properties

Names and Identifiers

• 7,12-二苯基苯并[K]荧蒽
• 7,12-diphenylbenzo[k]fluoranthene
• F18800
• DB-207869
• 16391-62-1
• 7,12-Diphenylbenzo[k]fluoranthene

• Inchi： 1S/C32H20/c1-3-11-22(12-4-1)29-24-17-7-8-18-25(24)30(23-13-5-2-6-14-23)32-27-20-10-16-21-15-9-19-26(28(21)27)31(29)32/h1-20H
• InChI Key： YONDEBNCTLTCRE-UHFFFAOYSA-N
• SMILES： C12C(C3C=CC=CC=3)=C3C=CC=CC3=C(C3C=CC=CC=3)C=1C1C=CC=C3C=CC=C2C=13

Computed Properties

• Exact Mass: 404.156500638g/mol
• Monoisotopic Mass: 404.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 0

Additional information on 7,12-Diphenylbenzo[k]fluoranthene

7,12-Diphenylbenzo[k]fluoranthene (CAS No. 16391-62-1): A Comprehensive Guide to Its Properties and Applications

7,12-Diphenylbenzo[k]fluoranthene (CAS No. 16391-62-1) is a polycyclic aromatic hydrocarbon (PAH) that has garnered significant attention in both academic and industrial research. This compound, characterized by its benzo[k]fluoranthene core structure with two phenyl substituents, is a subject of interest due to its unique optical and electronic properties. Researchers and manufacturers often search for terms like 7,12-Diphenylbenzo[k]fluoranthene synthesis, benzo[k]fluoranthene derivatives, and PAH applications in materials science, reflecting its relevance in modern chemistry.

The compound's structure, featuring a fused aromatic ring system, makes it a valuable candidate for studies in organic electronics and photoluminescent materials. Recent trends in sustainable technology have spurred interest in PAH-based organic semiconductors, where 7,12-Diphenylbenzo[k]fluoranthene could play a role due to its potential charge transport properties. Questions like "How does 7,12-Diphenylbenzo[k]fluoranthene compare to other PAHs?" or "What are the environmental impacts of PAHs?" are frequently explored in scientific forums, highlighting the need for deeper understanding.

From a synthetic perspective, 7,12-Diphenylbenzo[k]fluoranthene is typically prepared through palladium-catalyzed cross-coupling reactions or cyclodehydrogenation of precursor molecules. Its high thermal stability and planar geometry make it suitable for applications in OLEDs (organic light-emitting diodes) and solar cells. The compound's fluorescence properties are also under investigation for use in bioimaging and sensors, aligning with the growing demand for non-invasive diagnostic tools.

Environmental and health considerations are critical when discussing PAHs like 7,12-Diphenylbenzo[k]fluoranthene. While this compound is not classified as hazardous under current regulations, researchers emphasize the importance of safe handling practices and biodegradability studies. Searches for "PAH toxicity" and "green alternatives to aromatic hydrocarbons" reflect public concern, driving innovation in eco-friendly synthesis methods.

In summary, 7,12-Diphenylbenzo[k]fluoranthene (CAS No. 16391-62-1) is a versatile PAH with promising applications in advanced materials and electronics. Its structural uniqueness and functional adaptability make it a focal point for future research, particularly in emerging fields like flexible electronics and nanotechnology. As interest in sustainable and high-performance materials grows, this compound is poised to remain a key player in scientific and industrial advancements.